Cas no 133633-93-9 (hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide)

• Product Name: hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide
• CAS No: 133633-93-9
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• MDL: MFCD13179501
• CID: 1104928
• PubChem ID: 23503188
• Update Time: 2025-07-17

hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide
• Hexahydro-1lambda~6~-[1,2,3]oxathiazolo[3,4-a]pyridine-1,1-dione
• 3,3a,4,5,6,7-hexahydrooxathiazolo[3,4-a]pyridine 1,1-dioxide
• SCHEMBL4307269
• OYVIFLMZUOOUOL-UHFFFAOYSA-N
• starbld0042389
• 133633-93-9

• MDL： MFCD13179501
• Inchi： 1S/C6H11NO3S/c8-11(9)7-4-2-1-3-6(7)5-10-11/h6H,1-5H2
• InChI Key： OYVIFLMZUOOUOL-UHFFFAOYSA-N
• SMILES： S1(N2CCCCC2CO1)(=O)=O

Computed Properties

• Exact Mass: 177.04596439g/mol
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide

Comprehensive Overview of Hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide (CAS No. 133633-93-9)

Hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide (CAS No. 133633-93-9) is a heterocyclic compound with a unique structural framework, combining oxathiazole and pyridine moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its sulfone functional group and saturated bicyclic system make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like Hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its molecular stability and reactivity, which are critical for designing compounds with enhanced bioavailability and target specificity. The compound's CAS No. 133633-93-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of Hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide typically involves multi-step reactions, including cyclization and oxidation processes. Its 1,1-dioxide moiety is a key feature, contributing to its electronic properties and potential interactions with biological targets. This structural characteristic aligns with current trends in green chemistry, where researchers seek eco-friendly synthetic routes to minimize environmental impact.

From an industrial perspective, CAS No. 133633-93-9 is often discussed in the context of high-value chemical intermediates. Its applications extend to catalysis and polymer science, where its unique framework can influence material properties. The compound's thermal stability and solubility are also topics of interest, as these factors determine its suitability for various formulations.

In the pharmaceutical sector, Hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide is explored for its potential in central nervous system (CNS) drug development. Its bicyclic structure mimics motifs found in neuroactive compounds, making it a candidate for modulating neurotransmitter pathways. This aligns with the growing focus on neurological disorders and precision medicine, where tailored molecular designs are paramount.

Another emerging application of CAS No. 133633-93-9 is in agricultural chemistry. Researchers are investigating its derivatives as potential plant growth regulators or pest control agents, leveraging its structural diversity to enhance efficacy and reduce environmental persistence. This resonates with global efforts to develop sustainable agrochemicals amid climate change challenges.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing Hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's spectral data is often shared in open-access databases, facilitating collaboration across scientific communities.

In summary, Hexahydro-[1,2,3]Oxathiazolo[3,4-a]pyridine 1,1-dioxide (CAS No. 133633-93-9) represents a multifaceted compound with broad interdisciplinary relevance. Its synthetic versatility, biological potential, and industrial applicability position it as a subject of ongoing innovation. As research advances, this compound is likely to play a pivotal role in addressing contemporary challenges in health, agriculture, and materials science.